Cas no 70614-56-1 ((2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid)
(2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid
- WS-01278
- 3471-66-7
- 70614-56-1
- EN300-7115055
- (2S,4R)-1-[(BENZYLOXY)CARBONYL]-4-HYDROXYPIPERIDINE-2-CARBOXYLIC ACID
- (2S,4R)-4-hydroxy-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
- (2S,4R)-1-((Benzyloxy)carbonyl)-4-hydroxypiperidine-2-carboxylic acid
- rel-(2S,4R)-1-((Benzyloxy)carbonyl)-4-hydroxypiperidine-2-carboxylic acid
- EN300-27726088
- rac-(2R,4S)-1-[(benzyloxy)carbonyl]-4-hydroxypiperidine-2-carboxylic acid
-
- Inchi: 1S/C14H17NO5/c16-11-6-7-15(12(8-11)13(17)18)14(19)20-9-10-4-2-1-3-5-10/h1-5,11-12,16H,6-9H2,(H,17,18)/t11-,12+/m1/s1
- InChI Key: FTYFCFPNHFHPBH-NEPJUHHUSA-N
- SMILES: O[C@@H]1CCN(C(=O)OCC2C=CC=CC=2)[C@H](C(=O)O)C1
Computed Properties
- Exact Mass: 279.11067264g/mol
- Monoisotopic Mass: 279.11067264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 87.1Ų
(2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM480838-100mg |
1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(phenylmethyl) ester,(2S-cis)- |
70614-56-1 | 95%+ | 100mg |
$233 | 2023-03-20 | |
| Chemenu | CM480838-250mg |
1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(phenylmethyl) ester,(2S-cis)- |
70614-56-1 | 95%+ | 250mg |
$403 | 2023-03-20 | |
| Chemenu | CM480838-1g |
1,2-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(phenylmethyl) ester,(2S-cis)- |
70614-56-1 | 95%+ | 1g |
$798 | 2023-03-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S953950-100mg |
(2S,4R)-1-((Benzyloxy)carbonyl)-4-hydroxypiperidine-2-carboxylic acid |
70614-56-1 | 95% | 100mg |
¥1,404.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S953950-250mg |
(2S,4R)-1-((Benzyloxy)carbonyl)-4-hydroxypiperidine-2-carboxylic acid |
70614-56-1 | 95% | 250mg |
¥2,457.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S953950-1g |
(2S,4R)-1-((Benzyloxy)carbonyl)-4-hydroxypiperidine-2-carboxylic acid |
70614-56-1 | 95% | 1g |
¥4,914.00 | 2022-10-10 | |
| TRC | B705210-2.5mg |
(2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid |
70614-56-1 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B705210-5mg |
(2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid |
70614-56-1 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B705210-25mg |
(2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid |
70614-56-1 | 25mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-27726088-0.05g |
rac-(2R,4S)-1-[(benzyloxy)carbonyl]-4-hydroxypiperidine-2-carboxylic acid |
70614-56-1 | 95.0% | 0.05g |
$660.0 | 2025-03-19 |
(2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid
Introduction to (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid (CAS No. 70614-56-1)
The compound (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid, with the CAS registry number 70614-56-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development. The molecule consists of a piperidine ring system with a benzyloxycarbonyl (Cbz) protecting group at position 1, a hydroxyl group at position 4, and a carboxylic acid moiety at position 2. The stereochemistry at positions 2 and 4 is critical for its biological activity and selectivity.
Recent advancements in chiral synthesis have enabled the precise construction of this compound's stereocenters, ensuring high enantiomeric purity. The Cbz group serves as a protective moiety for the hydroxyl group during synthetic procedures, allowing for controlled deprotection steps in subsequent reactions. This feature is particularly advantageous in multi-step synthesis workflows where intermediate stability and functional group compatibility are paramount.
The piperidine ring system is a common structural motif in bioactive compounds due to its ability to adopt various conformations that facilitate interactions with biological targets. In the case of (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid, the hydroxyl group at position 4 can act as a hydrogen bond donor or acceptor, enhancing its potential for binding to protein targets. The carboxylic acid group at position 2 provides acidity and can participate in ionization-dependent interactions, further modulating the compound's bioactivity.
Recent studies have highlighted the role of this compound in modulating cellular signaling pathways associated with neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes implicated in Alzheimer's disease. The stereochemistry at positions 2 and 4 was found to be crucial for achieving selective inhibition without off-target effects.
In addition to its therapeutic potential, this compound has been utilized as a building block in the synthesis of more complex molecules. Its versatility arises from the reactivity of both the Cbz group and the carboxylic acid moiety. For example, the Cbz group can be removed under mild acidic or enzymatic conditions, enabling access to unprotected intermediates for further functionalization.
The synthesis of (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid typically involves multi-step processes that incorporate stereochemical control. Key steps include asymmetric induction during ring formation and selective protection/deprotection strategies to maintain functional group integrity. Recent advancements in catalytic asymmetric synthesis have improved the efficiency and scalability of these processes.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its pharmacokinetic properties.
In terms of applications, this compound has shown promise in both preclinical and early clinical studies as a potential therapeutic agent for conditions involving oxidative stress and inflammation. Its ability to modulate redox-sensitive pathways makes it an attractive candidate for treating diseases such as Parkinson's disease and chronic inflammatory disorders.
Looking forward, ongoing research is focused on optimizing the pharmacokinetic profile of this compound while maintaining its bioactivity. Novel delivery systems are being explored to enhance its bioavailability and reduce systemic toxicity.
In conclusion, (2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid represents a valuable molecule with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methodologies and biological applications, underscores its importance in contemporary chemical research.
70614-56-1 ((2S,4R)-1-(Benzyloxycarbonyl)-4-Hydroxypiperidine-2-Carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)